Cas no 2377611-43-1 (4-Chloro-3-(dihydroxyboranyl)-5-nitrobenzoic acid)

• Product Name: 4-Chloro-3-(dihydroxyboranyl)-5-nitrobenzoic acid
• CAS No: 2377611-43-1
• MF: C₇H₅BClNO₆
• MW: 245.381701231003
• CID: 5523840
• PubChem ID: 137795765
• Update Time: 2025-06-26

4-Chloro-3-(dihydroxyboranyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• BS-34767
• CS-0177671
• 4-Chloro-3-(dihydroxyboranyl)-5-nitrobenzoic acid
• 3-borono-4-chloro-5-nitrobenzoic acid
• 2377611-43-1

• Inchi： 1S/C7H5BClNO6/c9-6-4(8(13)14)1-3(7(11)12)2-5(6)10(15)16/h1-2,13-14H,(H,11,12)
• InChI Key： HJYGDFGFKSCLRJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)O)C=C1B(O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.9898447g/mol
• Monoisotopic Mass: 244.9898447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų

Additional information on 4-Chloro-3-(dihydroxyboranyl)-5-nitrobenzoic acid

Professional Introduction to 4-Chloro-3-(dihydroxyboranyl)-5-nitrobenzoic Acid (CAS No. 2377611-43-1)

4-Chloro-3-(dihydroxyboranyl)-5-nitrobenzoic acid, identified by its CAS number 2377611-43-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a nitro group and boron-containing functional groups, presents a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and dihydroxyboranyl substituents enhances its reactivity, making it particularly useful in cross-coupling reactions and other synthetic transformations.

The compound's structural attributes are particularly relevant in the context of modern pharmaceutical development. The nitro group, for instance, is a well-known pharmacophore that can influence the electronic properties and metabolic stability of drug candidates. In recent years, there has been a growing interest in nitroaromatic compounds due to their potential applications in treating inflammatory diseases, cancer, and infectious disorders. The boron-containing moiety, on the other hand, adds another layer of complexity and functionality, enabling further derivatization and modification to tailor the compound's biological activity.

Recent studies have highlighted the utility of 4-Chloro-3-(dihydroxyboranyl)-5-nitrobenzoic acid in the development of novel therapeutic agents. Researchers have demonstrated its role as a key intermediate in the synthesis of kinase inhibitors, which are critical in targeting various forms of cancer. The compound's ability to undergo palladium-catalyzed cross-coupling reactions has been particularly noteworthy, allowing for the efficient construction of complex molecular architectures. These reactions are often employed to introduce aryl or heteroaryl groups into drug molecules, enhancing their binding affinity and selectivity.

In addition to its applications in oncology, 4-Chloro-3-(dihydroxyboranyl)-5-nitrobenzoic acid has shown promise in the treatment of neurological disorders. The nitro group can be reduced to an amine, which can then be further functionalized to produce neuroprotective agents. This transformation has been explored in several preclinical studies aimed at developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The boron moiety also offers potential advantages, as boron-containing compounds have been investigated for their ability to cross the blood-brain barrier, improving drug delivery to central nervous system targets.

The synthesis of 4-Chloro-3-(dihydroxyboranyl)-5-nitrobenzoic acid involves multiple steps that require precise control over reaction conditions. The chloro substitution on the benzoic acid ring is typically achieved using chlorinating agents such as phosphorus oxychloride or thionyl chloride. Subsequent functionalization with the dihydroxyboranyl group is often performed via Miyaura borylation or Suzuki-Miyaura coupling reactions. These methods rely on palladium catalysts and appropriate boronic acid or boronate esters as substrates. The introduction of the nitro group is commonly carried out using nitric acid or more controlled methods like the use of a nitrating agent such as nitric oxide gas under high pressure.

The purity and yield of 4-Chloro-3-(dihydroxyboranyl)-5-nitrobenzoic acid are critical factors that influence its applicability in pharmaceutical research. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to ensure the compound's integrity. Impurities can arise from side reactions or incomplete transformations, which may necessitate additional purification steps such as recrystallization or column chromatography. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound, reducing costs and improving accessibility for researchers.

The safety profile of 4-Chloro-3-(dihydroxyboranyl)-5-nitrobenzoic acid is another important consideration in its use within research settings. While not classified as hazardous under normal conditions, appropriate handling procedures should be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves and lab coats, is recommended when handling this compound. Additionally, good laboratory practices (GLP) should be adhered to ensure consistent and reproducible results.

The future prospects for 4-Chloro-3-(dihydroxyboranyl)-5-nitrobenzoic acid are promising, with ongoing research exploring new synthetic routes and applications. The integration of computational chemistry techniques has enabled researchers to predict the reactivity and biological activity of this compound more accurately. Machine learning models are being developed to identify optimal reaction conditions and predict outcomes with high precision. These advancements are expected to accelerate the discovery and development of novel therapeutic agents derived from this intermediate.

In conclusion, 4-Chloro-3-(dihydroxyboranyl)-5-nitrobenzoic acid (CAS No. 2377611-43-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it valuable for synthesizing bioactive molecules targeting various diseases. With continued innovation in synthetic chemistry and computational methods, this compound is poised to play an increasingly important role in drug discovery efforts worldwide.